molecular formula C18H16N6OS B2902224 3-(4-{Imidazo[1,2-b]pyridazine-6-carbonyl}piperazin-1-yl)-1,2-benzothiazole CAS No. 2415562-79-5

3-(4-{Imidazo[1,2-b]pyridazine-6-carbonyl}piperazin-1-yl)-1,2-benzothiazole

Cat. No. B2902224
CAS RN: 2415562-79-5
M. Wt: 364.43
InChI Key: IMBXVLDKPNTNFG-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Usually In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

Imidazo[1,2-b]pyridazine is a type of heterocyclic compound that has been studied for its potential applications in medicinal chemistry . It is often used as a core structure in drug design due to its unique physicochemical properties .


Molecular Structure Analysis

The molecular structure of imidazo[1,2-b]pyridazine compounds can be analyzed using various techniques such as NMR spectroscopy . The exact molecular structure of “3-(4-{Imidazo[1,2-b]pyridazine-6-carbonyl}piperazin-1-yl)-1,2-benzothiazole” is not specified in the sources I found.


Chemical Reactions Analysis

Imidazo[1,2-b]pyridazine compounds can participate in various chemical reactions . The specific chemical reactions that “this compound” can undergo are not specified in the sources I found.


Physical And Chemical Properties Analysis

The physical and chemical properties of a compound can be determined using various techniques . The specific physical and chemical properties of “this compound” are not specified in the sources I found.

Mechanism of Action

Some imidazo[1,2-b]pyridazine compounds have been studied for their inhibitory effects on certain biological targets, such as IL-17A, which is involved in inflammatory responses . The specific mechanism of action of “3-(4-{Imidazo[1,2-b]pyridazine-6-carbonyl}piperazin-1-yl)-1,2-benzothiazole” is not specified in the sources I found.

Safety and Hazards

The safety and hazards associated with a compound depend on its specific properties and uses . The specific safety and hazards of “3-(4-{Imidazo[1,2-b]pyridazine-6-carbonyl}piperazin-1-yl)-1,2-benzothiazole” are not specified in the sources I found.

Future Directions

The future directions for research on imidazo[1,2-b]pyridazine compounds could involve further exploration of their potential applications in medicinal chemistry . The specific future directions for “3-(4-{Imidazo[1,2-b]pyridazine-6-carbonyl}piperazin-1-yl)-1,2-benzothiazole” are not specified in the sources I found.

properties

IUPAC Name

[4-(1,2-benzothiazol-3-yl)piperazin-1-yl]-imidazo[1,2-b]pyridazin-6-ylmethanone
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C18H16N6OS/c25-18(14-5-6-16-19-7-8-24(16)20-14)23-11-9-22(10-12-23)17-13-3-1-2-4-15(13)26-21-17/h1-8H,9-12H2
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

IMBXVLDKPNTNFG-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1CN(CCN1C2=NSC3=CC=CC=C32)C(=O)C4=NN5C=CN=C5C=C4
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C18H16N6OS
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

364.4 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.